Cas no 6937-09-3 (2-butylsulfanyl-4,5,6,7-tetrahydro-1h-1,3-diazepine;hydrobromide)

• Product Name: 2-butylsulfanyl-4,5,6,7-tetrahydro-1h-1,3-diazepine;hydrobromide
• CAS No: 6937-09-3
• MF: C₉H₁₉BrN₂S
• MW: 267.229560136795
• CID: 973562
• PubChem ID: 54609121
• Update Time: 2025-04-19

2-butylsulfanyl-4,5,6,7-tetrahydro-1h-1,3-diazepine;hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-butylsulfanyl-4,5,6,7-tetrahydro-1h-1,3-diazepine;hydrobromide
• NSC40155; NSC-40155;
• 2-(Butylsulfanyl)-4,5,6,7-tetrahydro-1H-1,3-diazepine--hydrogen bromide (1/1)
• 6937-09-3
• DTXSID80714810
• NSC-40155
• NSC40155

• Inchi： 1S/C9H18N2S.BrH/c1-2-3-8-12-9-10-6-4-5-7-11-9;/h2-8H2,1H3,(H,10,11);1H
• InChI Key： VTVOBTZZJILUHW-UHFFFAOYSA-N
• SMILES： Br.S(CCCC)C1=NCCCCN1

Computed Properties

• Exact Mass: 186.11924
• Monoisotopic Mass: 266.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• Density: 1.08
• Boiling Point: 281.4°C at 760 mmHg
• Flash Point: 124°C
• Refractive Index: 1.555
• PSA: 24.39
• LogP: 2.98160